Cas no 2227718-68-3 ((3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid)

(3S)-5-(3-Fluorophenoxy)-3-hydroxypentanoic acid is a chiral compound featuring a fluorinated phenoxy group and a hydroxyl-substituted pentanoic acid backbone. Its stereospecific (3S) configuration ensures precise molecular interactions, making it valuable in pharmaceutical and synthetic chemistry applications. The presence of the 3-fluorophenoxy moiety enhances metabolic stability and binding affinity in target systems, while the hydroxyl group provides a functional handle for further derivatization. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, including enzyme inhibitors or receptor modulators. Its well-defined structure and functional groups contribute to high purity and reproducibility, essential for research and development in medicinal chemistry.
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid structure
2227718-68-3 structure
Product Name:(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid
CAS No:2227718-68-3
MF:C11H13FO4
MW:228.216927289963
CID:5836902
PubChem ID:93705445
Update Time:2025-06-08

(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid
    • EN300-1780454
    • 2227718-68-3
    • Inchi: 1S/C11H13FO4/c12-8-2-1-3-10(6-8)16-5-4-9(13)7-11(14)15/h1-3,6,9,13H,4-5,7H2,(H,14,15)/t9-/m0/s1
    • InChI Key: BILNLWWWSJANJQ-VIFPVBQESA-N
    • SMILES: FC1=CC=CC(=C1)OCC[C@@H](CC(=O)O)O

Computed Properties

  • Exact Mass: 228.07978705g/mol
  • Monoisotopic Mass: 228.07978705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.8Ų

(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1780454-0.05g
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid
2227718-68-3
0.05g
$1500.0 2023-09-20
Enamine
EN300-1780454-0.1g
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid
2227718-68-3
0.1g
$1572.0 2023-09-20
Enamine
EN300-1780454-0.25g
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid
2227718-68-3
0.25g
$1642.0 2023-09-20
Enamine
EN300-1780454-0.5g
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid
2227718-68-3
0.5g
$1714.0 2023-09-20
Enamine
EN300-1780454-1.0g
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid
2227718-68-3
1g
$1785.0 2023-06-02
Enamine
EN300-1780454-2.5g
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid
2227718-68-3
2.5g
$3501.0 2023-09-20
Enamine
EN300-1780454-5.0g
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid
2227718-68-3
5g
$5179.0 2023-06-02
Enamine
EN300-1780454-10.0g
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid
2227718-68-3
10g
$7681.0 2023-06-02
Enamine
EN300-1780454-1g
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid
2227718-68-3
1g
$1785.0 2023-09-20
Enamine
EN300-1780454-5g
(3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid
2227718-68-3
5g
$5179.0 2023-09-20

Additional information on (3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid

Research Brief on (3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid (CAS: 2227718-68-3): Recent Advances and Applications

The compound (3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid (CAS: 2227718-68-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral hydroxy acid derivative, characterized by its fluorophenoxy moiety, has demonstrated promising potential in various therapeutic applications, particularly in metabolic disorders and inflammation-related diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its unique biochemical interactions.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for (3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid, emphasizing its scalability and enantiomeric purity. The researchers employed asymmetric hydrogenation and enzymatic resolution techniques to achieve a yield of over 85% with >99% enantiomeric excess. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical and clinical studies.

Pharmacological investigations have revealed that (3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid acts as a potent modulator of peroxisome proliferator-activated receptors (PPARs), particularly PPAR-α and PPAR-γ. In vitro and in vivo studies demonstrated its ability to regulate lipid metabolism and glucose homeostasis, suggesting potential applications in treating metabolic syndrome and type 2 diabetes. Notably, its fluorophenoxy group appears to enhance receptor binding affinity while maintaining favorable pharmacokinetic properties.

Recent preclinical trials have explored the compound's anti-inflammatory effects, with promising results in animal models of rheumatoid arthritis and inflammatory bowel disease. The (3S)-configuration was found to be critical for activity, as the (3R)-enantiomer showed significantly reduced efficacy. Researchers attribute this stereospecificity to the compound's interaction with specific binding pockets in target proteins.

Structural-activity relationship (SAR) studies published in early 2024 have identified key modifications that could further enhance the compound's therapeutic profile. These findings are guiding the development of second-generation analogs with improved potency and selectivity. Additionally, novel formulation strategies, including nanoparticle encapsulation, are being investigated to address the compound's moderate oral bioavailability.

As research progresses, (3S)-5-(3-fluorophenoxy)-3-hydroxypentanoic acid continues to show promise as a multifunctional therapeutic agent. Current efforts are focused on advancing the compound through IND-enabling studies, with particular attention to its safety profile and potential drug-drug interactions. The unique combination of metabolic regulation and anti-inflammatory activity positions this molecule as a potential game-changer in the treatment of complex, multifactorial diseases.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd